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Compound of Interest

Compound Name:
2-(Diphenylphosphino)benzoic

acid

Cat. No.: B100216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-
(Diphenylphosphino)benzoic acid (CAS No. 17261-28-8), a compound commonly utilized as

a ligand in various cross-coupling reactions. The following sections detail the hazardous

properties, toxicological data, handling procedures, and emergency protocols associated with

this chemical, presented in a format designed for easy reference and implementation in a

laboratory setting.

Hazard Identification and Classification
2-(Diphenylphosphino)benzoic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

health hazards are related to acute toxicity, skin and eye irritation, and potential for respiratory

irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[1][2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2][4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][3][4]

Hazardous to the Aquatic

Environment, Long-term
Chronic 2

H411: Toxic to aquatic life with

long lasting effects.

Signal Word: Warning[2][3]

Hazard Pictograms:

GHS07: Exclamation Mark

GHS09: Environment

Toxicological Data
The toxicological profile of 2-(Diphenylphosphino)benzoic acid has been determined through

various studies. The following table summarizes the available quantitative data on its acute

toxicity.

Table 2: Acute Toxicity Data
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Route of
Exposure

Species Test Value Reference

Oral
Rat

(male/female)
LD50 850 mg/kg bw [1]

Inhalation
Rat

(male/female)
LC50

3 mg/L air

(nominal)
[1]

Dermal
Rabbit

(male/female)
LD50 2000 mg/kg bw [1]

Aquatic Toxicity Daphnia magna EC50 (48 h) 3.7 mg/L [1]

Experimental Protocols
The toxicological data presented are typically generated following standardized guidelines,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). While specific experimental reports for this compound are not publicly available, the

methodologies outlined in the relevant OECD guidelines provide a detailed framework for how

these tests are conducted.

OECD Guideline 401: Acute Oral Toxicity
This guideline outlines the procedure for determining the median lethal dose (LD50) of a

substance when administered orally.

Principle: A single dose of the test substance is administered to a group of experimental

animals (typically rats) by gavage.[5]

Methodology:

Animal Selection: Healthy, young adult rodents of a single sex (females are often preferred

and should be nulliparous and non-pregnant) are used. At least 5 animals are used per

dose level.[1]

Housing and Feeding: Animals are housed in a controlled environment with a temperature

of 22°C (± 3°) and relative humidity of 30-70%.[1] Standard laboratory diet and drinking

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://dep.nj.gov/wp-content/uploads/dsr/acute-oral-toxicity-studies-220207-15-8.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


water are provided ad libitum.

Dose Administration: The test substance is administered in a single dose via a stomach

tube or suitable intubation cannula. The volume of liquid administered should not exceed a

certain limit depending on the size of the test animal.

Observation Period: Animals are observed for mortality, clinical signs (such as tremors,

convulsions, salivation, diarrhea, lethargy, sleep, and coma), and changes in body weight

for at least 14 days.[1]

Pathology: A gross necropsy is performed on all animals at the end of the observation

period or at the time of death.[1]

Data Analysis: The LD50 is calculated using a recognized statistical method.

OECD Guideline 403: Acute Inhalation Toxicity
This guideline details the methodology for assessing the toxicity of a substance upon

inhalation.

Principle: Animals are exposed to the test substance, dispersed as a gas, vapor, or aerosol,

in a specially designed inhalation chamber for a defined period.[4][6][7]

Methodology:

Animal Selection: Typically, young adult rats are used.[6][7]

Exposure System: A dynamic airflow inhalation exposure system is used to maintain a

constant and uniform concentration of the test substance in the breathing zone of the

animals.[6]

Exposure Conditions: The standard exposure duration is 4 hours.[6][7] At least three

concentrations are typically tested.

Observation Period: Following exposure, the animals are observed for at least 14 days for

signs of toxicity and mortality.[4][6][7] Body weights are recorded regularly.

Pathology: All animals undergo a gross necropsy at the end of the study.
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Data Analysis: The LC50 (median lethal concentration) is determined.

OECD Guideline 402: Acute Dermal Toxicity
This guideline describes the procedure for evaluating the toxicity of a substance applied to the

skin.

Principle: The test substance is applied to a shaved area of the skin of the test animals (often

rabbits or rats) for a 24-hour period.[8]

Methodology:

Animal Selection: Healthy young adult animals with intact skin are used.[2][9]

Preparation of Animal: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the test animals.

Application of Test Substance: The test substance is applied uniformly over an area which

is approximately 10% of the total body surface area. The treated area is covered with a

porous gauze dressing.[8]

Observation Period: Animals are observed for signs of toxicity and skin reactions for at

least 14 days. Body weight is monitored weekly.[8]

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Data Analysis: The dermal LD50 is calculated.

OECD Guideline 406: Skin Sensitization
This guideline provides methods to assess the potential of a substance to cause skin

sensitization. The Guinea Pig Maximisation Test (GPMT) and the Buehler Test are two

commonly used methods.[3][10]

Principle: The test involves an initial induction phase to sensitize the animals to the test

substance, followed by a challenge phase to elicit an allergic response.[11]
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Methodology (GPMT as an example):

Animal Selection: Young adult guinea pigs are used.[3]

Induction Phase: This involves both intradermal injections of the test substance (with and

without adjuvant) and a topical application to the same area.[3]

Rest Period: A rest period of 10 to 14 days follows the induction phase to allow for the

development of an immune response.[11]

Challenge Phase: A topical application of the test substance is made to a fresh, untreated

area of the skin.

Observation: The challenge sites are observed for erythema and edema at 24 and 48

hours after patch removal.[3]

Evaluation: The incidence and severity of the skin reactions in the test group are

compared to a non-sensitized control group.

Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Handling

Handle in a well-ventilated place.[1] Avoid

formation of dust and aerosols.[1] Avoid contact

with skin and eyes.[1][2] Use non-sparking tools.

[1] Do not eat, drink, or smoke when using this

product.[2]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place.[1] Store apart from

foodstuff containers or incompatible materials.

[1]
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Exposure Controls and Personal Protective Equipment
(PPE)
Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear impervious clothing. Handle with gloves

that have been inspected prior to use. The

selected gloves must satisfy the specifications

of EU Directive 89/686/EEC and the standard

EN 374.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

particulate filter type N95 (US) or type P2 (EN

143).[3]

First-Aid Measures
Table 5: First-Aid Procedures
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Exposure Route First-Aid Measure

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[2] If breathing is

difficult, give oxygen.[6][7] Get medical attention

if you feel unwell.[6]

Skin Contact

Wash with plenty of water.[1] If skin irritation or

rash occurs, get medical help.[1] Take off

contaminated clothing and wash it before reuse.

[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.[6]

Ingestion
Rinse mouth.[1] Get medical help.[1] Do NOT

induce vomiting.

Fire-Fighting and Spill-Response Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards from Combustion: May emit carbon oxides and phosphorus oxides.[6]

Spill Response:

Evacuate personnel to safe areas.

Wear personal protective equipment.

Avoid dust formation.[1]

Sweep up and shovel into suitable containers for disposal.[7]

Do not let the chemical enter drains.[7]
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Visualized Workflows and Relationships
The following diagrams, created using the DOT language, illustrate key safety workflows and

the logical relationships between hazard identification and response.

Hazard Identification

Potential Exposure Routes First-Aid Measures

H302: Harmful if swallowed

Ingestion

H332: Harmful if inhaled

Inhalation

H315: Causes skin irritation

Skin Contact

H319: Causes serious eye irritation

Eye Contact

H317: May cause allergic skin reaction

H335: May cause respiratory irritation

Rinse mouth, get medical helpIf exposed

Move to fresh air, get medical helpIf exposed

Wash with water, remove contaminated clothingIf exposed

Rinse with water for several minutesIf exposed

Click to download full resolution via product page

Caption: Relationship between GHS hazards, exposure routes, and first-aid.
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Required Personal Protective Equipment

Handling 2-(Diphenylphosphino)benzoic acid

Assess Task and Potential for Exposure

Wear safety goggles with side-shields

Wear chemical resistant gloves (e.g., nitrile)

Wear a lab coat or impervious clothing

Is ventilation inadequate or dust present?

Use N95/P2 respirator

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).
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Small Spill Response

Spill of 2-(Diphenylphosphino)benzoic acid Occurs

Evacuate immediate area

Alert supervisor and colleagues

Assess spill size and risk

Small Spill

Minor

Large Spill

Major

Don appropriate PPE (gloves, goggles, respirator) Contact Environmental Health & Safety

Cover with absorbent material (e.g., vermiculite)

Carefully sweep up, avoiding dust generation

Place in a sealed container for hazardous waste

Clean spill area with soap and water

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b100216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Table 6: Physical and Chemical Properties

Property Value

Molecular Formula C19H15O2P[11][12]

Molecular Weight 306.30 g/mol [3][11][12]

Appearance White to yellow solid/powder[11]

Melting Point 174-181 °C[3][11]

Boiling Point 451 °C at 760 mmHg[11]

Flash Point 226.5 °C[11]

Solubility
Slightly soluble in Chloroform, DMSO,

Methanol[11]

log Pow 2.9

Conclusion
2-(Diphenylphosphino)benzoic acid is a valuable reagent in synthetic chemistry, but it

presents several health hazards that necessitate careful handling and adherence to safety

protocols. Researchers and laboratory personnel must be fully aware of its acute toxicity,

irritant properties, and the potential for skin sensitization. By implementing the control

measures, personal protective equipment, and emergency procedures outlined in this guide,

the risks associated with the use of this compound can be effectively managed, ensuring a safe

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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